Cas no 2171185-16-1 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

• Product Name: (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• CAS No: 2171185-16-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6186118
• PubChem ID: 165561921
• Update Time: 2025-07-19

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• EN300-1581403
• (3S)-3-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 2171185-16-1
• EN300-1581402
• EN300-1581404

• Inchi： 1S/C26H30N2O5/c1-2-7-17(14-24(29)30)27-25(31)16-12-18(13-16)28-26(32)33-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,16-18,23H,2,7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,18?/m0/s1
• InChI Key： UUNFYURODMISET-ADKAHSJRSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

Introduction to (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic Acid (CAS No. 2171185-16-1)

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171185-16-1, represents a sophisticated molecular structure that combines elements of fluorene and cyclobutyl groups, making it a promising candidate for various biochemical applications.

The molecular architecture of this compound is particularly noteworthy, featuring a chiral center at the (3S) position, which is crucial for its biological activity. The presence of a fluorene moiety attached to a methoxycarbonyl group enhances its binding affinity to specific biological targets, while the cyclobutylformamido moiety contributes to its stability and solubility. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their limitations. The structure of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid aligns well with this trend, as it incorporates elements that can effectively mimic peptide sequences without the need for complex synthesis or degradation processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that fluorene derivatives can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The cyclobutylformamido group further enhances its interaction with these receptors, making it a versatile tool for drug discovery.

Furthermore, the methoxycarbonyl group in the molecule plays a critical role in modulating its pharmacokinetic properties. This group can improve the compound's bioavailability and reduce its metabolic clearance, thereby extending its therapeutic window. These characteristics are particularly important for long-term treatments where sustained drug levels are essential for efficacy.

The synthesis of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and chiral resolution methods has been instrumental in achieving the desired stereochemical purity. These methods not only enhance the efficiency of synthesis but also ensure that the final product meets stringent quality standards.

In terms of biological activity, preliminary studies have indicated that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammation and pain pathways. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding further optimization efforts.

Future research directions include exploring the compound's potential in combination therapies, where it could be used alongside other drugs to enhance therapeutic outcomes. Additionally, investigating its effects in preclinical models will provide a clearer picture of its safety profile and potential side effects before human trials can commence.

The development of novel pharmaceuticals is a complex and multifaceted process that requires collaboration across multiple disciplines. The work on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid exemplifies this interdisciplinary approach, combining organic chemistry, medicinal chemistry, pharmacology, and computational biology to advance drug discovery efforts.

In conclusion, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171185-16-1) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.